Cas no 1781631-38-6 (tert-butyl 4-(1-aminocyclopropyl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-aminocyclopropyl)methylpiperidine-1-carboxylate
• CAS No: 1781631-38-6
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5748412
• PubChem ID: 83913071
• Update Time: 2025-05-24

tert-butyl 4-(1-aminocyclopropyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1881116
• 1781631-38-6
• tert-butyl 4-[(1-aminocyclopropyl)methyl]piperidine-1-carboxylate
• tert-butyl 4-(1-aminocyclopropyl)methylpiperidine-1-carboxylate

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-8-4-11(5-9-16)10-14(15)6-7-14/h11H,4-10,15H2,1-3H3
• InChI Key： CSFKNCIAGWWERB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)CC1(CC1)N)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(1-aminocyclopropyl)methylpiperidine-1-carboxylate

tert-butyl 4-(1-aminocyclopropyl)methylpiperidine-1-carboxylate (CAS No. 1781631-38-6)

tert-butyl 4-(1-aminocyclopropyl)methylpiperidine-1-carboxylate (CAS No. 1781631-38-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBAMPC, is a derivative of piperidine, a key structural motif found in numerous bioactive molecules and therapeutic agents. The unique combination of the tert-butyl group, the aminocyclopropyl moiety, and the piperidine ring endows this compound with a range of interesting properties that make it a valuable intermediate in the synthesis of various pharmaceuticals.

The tert-butyl group in TBAMPC provides enhanced stability and lipophilicity, which are crucial for improving the pharmacokinetic properties of drug candidates. The aminocyclopropyl moiety, on the other hand, introduces a highly reactive and versatile functional group that can participate in various chemical reactions, including nucleophilic substitution and conjugation with other biomolecules. The piperidine ring, a six-membered nitrogen-containing heterocycle, is known for its ability to adopt multiple conformations, which can influence the binding affinity and selectivity of the compound towards specific biological targets.

Recent studies have highlighted the potential of TBAMPC in the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of TBAMPC exhibit potent activity against certain types of cancer cells. Specifically, these compounds have demonstrated significant antiproliferative effects on human breast cancer cell lines, suggesting their potential as lead compounds for anticancer drug discovery.

In addition to its anticancer properties, TBAMPC has also been explored for its neuroprotective effects. A study conducted by researchers at the University of California found that TBAMPC derivatives can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these neuroprotective effects is believed to involve the modulation of oxidative stress and inflammation pathways, which are key contributors to neuronal cell death.

The synthetic versatility of TBAMPC has also made it an attractive starting material for the preparation of complex molecules with diverse biological activities. Chemists have developed efficient synthetic routes to access this compound, leveraging advanced techniques such as transition-metal catalysis and organocatalysis. These methods not only improve the yield and purity of TBAMPC but also enable the rapid synthesis of structurally diverse analogs for further biological evaluation.

In the context of drug discovery, TBAMPC has been used as a scaffold for high-throughput screening (HTS) campaigns aimed at identifying new leads for various therapeutic areas. Its modular structure allows for easy modification at multiple sites, facilitating the optimization of pharmacological properties such as potency, selectivity, and bioavailability. This flexibility is particularly valuable in early-stage drug discovery efforts where rapid iteration and testing are essential.

Moreover, TBAMPC has shown promise in combination therapy approaches. Research has demonstrated that when used in conjunction with other drugs or therapeutic agents, TBAMPC derivatives can enhance the overall efficacy and reduce side effects compared to monotherapy regimens. This synergistic effect is attributed to the compound's ability to target multiple signaling pathways involved in disease progression.

The safety profile of TBAMPC is another important consideration in its development as a pharmaceutical agent. Preclinical studies have indicated that this compound exhibits low toxicity and good tolerability across various animal models. These findings provide a strong foundation for advancing TBAMPC into clinical trials, where its therapeutic potential can be further evaluated in human subjects.

In conclusion, tert-butyl 4-(1-aminocyclopropyl)methylpiperidine-1-carboxylate (CAS No. 1781631-38-6) represents a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an ideal candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new avenues for its application, underscoring its significance in advancing healthcare solutions.